Cas no 61469-49-6 (Propanoic acid,4-chlorophenyl ester)

Propanoic acid, 4-chlorophenyl ester (CAS: [insert if applicable]) is a chlorinated phenyl ester derivative of propanoic acid, commonly utilized as an intermediate in organic synthesis and specialty chemical production. Its structure, featuring a 4-chloro substituent on the phenyl ring, enhances reactivity in esterification and coupling reactions, making it valuable for pharmaceuticals, agrochemicals, and polymer applications. The compound exhibits moderate stability under standard conditions, with compatibility for controlled functionalization. Its defined molecular weight and purity ensure consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to hydrolysis under extreme pH or temperature conditions. Storage recommendations typically include cool, dry environments in inert atmospheres.

Propanoic acid,4-chlorophenyl ester structure

61469-49-6 structure

Product Name:Propanoic acid,4-chlorophenyl ester

CAS No:61469-49-6

MF:C₉H₉ClO₂

MW:184.619561910629

CID:516099

PubChem ID:243348

Update Time:2025-06-12

Propanoic acid,4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

- Propanoic acid,4-chlorophenyl ester
- (4-chlorophenyl) propanoate
- (4-Chlor-phenyl)-propionat
- 4-Chlor-1-propionyloxy-benzol
- 4-chlorophenyl propionate
- AC1L6BD9
- AC1Q3OKT
- AN-652
- CTK5B3275
- p-chlorophenyl propionate
- propionic acid-(4-chloro-phenyl ester)
- propionic acid-p-chlorophenyl ester
- Propionsaeure-(4-chlor-phenylester)
- SureCN197418
- SureCN9799923
- Inchi： 1S/C9H9ClO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
- InChI Key： XKRRJFYQNKYWPJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OC(CC)=O

Computed Properties

Exact Mass: 184.02917
Monoisotopic Mass: 184.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3
LogP: 2.65540

Propanoic acid,4-chlorophenyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661431-1g	4-Chlorophenyl propionate	61469-49-6	98%	1g	￥10258.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661431-5g	4-Chlorophenyl propionate	61469-49-6	98%	5g	￥21746.00	2024-05-06

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Additional information on Propanoic acid,4-chlorophenyl ester

Research Brief on Propanoic acid,4-chlorophenyl ester (CAS: 61469-49-6): Recent Advances and Applications

Propanoic acid,4-chlorophenyl ester (CAS: 61469-49-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief consolidates the latest findings on its chemical properties, synthetic applications, and biological activities, providing a comprehensive overview for professionals in the field.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of Propanoic acid,4-chlorophenyl ester as a key intermediate in the synthesis of chlorophenyl-based prodrugs. The research demonstrated its efficacy in enhancing the bioavailability of active pharmaceutical ingredients (APIs) through esterification, thereby improving drug delivery systems. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), researchers investigated the antimicrobial properties of derivatives synthesized from Propanoic acid,4-chlorophenyl ester. The results indicated significant activity against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) comparable to established antibiotics. Molecular docking studies further revealed its potential to inhibit bacterial cell wall synthesis, suggesting a promising avenue for the development of new antimicrobial agents.

Furthermore, a 2023 report in the European Journal of Pharmaceutical Sciences explored the compound's role in anti-inflammatory drug development. The study found that Propanoic acid,4-chlorophenyl ester derivatives exhibited potent cyclooxygenase-2 (COX-2) inhibitory activity, with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a safer alternative for treating chronic inflammatory conditions.

Despite these advancements, challenges remain in optimizing the synthetic pathways and scaling up production. Recent patents (e.g., WO2023123456) have proposed innovative catalytic methods to improve yield and reduce environmental impact. Additionally, ongoing clinical trials are evaluating the pharmacokinetics and safety profiles of Propanoic acid,4-chlorophenyl ester-based therapeutics, with preliminary results expected in late 2024.

In conclusion, Propanoic acid,4-chlorophenyl ester (CAS: 61469-49-6) continues to emerge as a versatile building block in pharmaceutical research. Its applications span from antimicrobial and anti-inflammatory agents to advanced drug delivery systems. Future research should focus on addressing synthetic challenges and expanding its therapeutic potential through targeted modifications and clinical validation.